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Introduction

Aptiganel (also known as CNS 1102 and Cerestat) is a selective, non-competitive antagonist

of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] It acts at the ion channel pore of the

receptor, thereby inhibiting the influx of calcium and sodium ions that is triggered by the binding

of the excitatory neurotransmitter glutamate.[3][4] This mechanism of action makes Aptiganel
a subject of interest for its neuroprotective potential in conditions associated with excessive

glutamate release, such as ischemic stroke. In a research setting, Aptiganel is a valuable tool

for studying NMDA receptor signaling and its role in both physiological and pathological

processes in the central nervous system.

These application notes provide a detailed protocol for the preparation of Aptiganel solutions

for use in in vitro cell culture experiments, ensuring reproducibility and accuracy in your

research.
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Table 1: Chemical and Physical Properties of Aptiganel

Property Value

Molecular Formula C₂₀H₂₁N₃

Molecular Weight 303.4 g/mol

Alternate Names CNS 1102, Cerestat

Appearance Solid powder

Table 2: Solubility of Aptiganel Hydrochloride

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 80.00 235.39
Sonication is

recommended

Water 5.00 14.71
Sonication is

recommended

Experimental Protocols
1. Materials

Aptiganel hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile deionized water or phosphate-buffered saline (PBS), cell culture grade

Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer
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Sonicator (optional, but recommended)

Cell culture medium appropriate for your cell line

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

2. Preparation of a 10 mM Aptiganel Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, which is a common starting

concentration for many cell culture experiments. It is recommended to prepare a stock solution

at a concentration at least 1000 times higher than the final working concentration to minimize

the volume of DMSO added to the cell culture medium.

Step 1: Equilibrate Reagents. Allow the Aptiganel hydrochloride powder and DMSO to come

to room temperature before use.

Step 2: Weighing the Compound. In a sterile microcentrifuge tube, carefully weigh out the

desired amount of Aptiganel hydrochloride powder. For example, to prepare 1 mL of a 10

mM stock solution, you would need 3.40 mg of Aptiganel hydrochloride (Molecular Weight:

339.86 g/mol for the hydrochloride salt).

Step 3: Dissolving the Compound. Add the appropriate volume of DMSO to the

microcentrifuge tube containing the Aptiganel hydrochloride powder. For the example

above, add 1 mL of DMSO.

Step 4: Ensuring Complete Dissolution. Vortex the tube vigorously for 1-2 minutes to

dissolve the powder. If the compound does not fully dissolve, sonication is recommended to

aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Step 5: Aliquoting and Storage. Aliquot the 10 mM stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C for long-term storage.

3. Preparation of Working Solutions in Cell Culture Medium

This protocol outlines the dilution of the DMSO stock solution into the cell culture medium to

achieve the desired final concentration for your experiment.
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Step 1: Determine the Final Concentration. Decide on the final concentration of Aptiganel
you wish to test in your cell culture experiment. This will depend on the cell type and the

specific research question.

Step 2: Pre-warm Medium. Pre-warm the cell culture medium to 37°C in a water bath or

incubator. This is crucial to prevent the precipitation of Aptiganel when the DMSO stock is

added.

Step 3: Serial Dilution (if necessary). For very low final concentrations, it may be necessary

to perform a serial dilution of the 10 mM stock solution in DMSO first. For example, to

achieve a 1 µM final concentration, you could first dilute the 10 mM stock 1:10 in DMSO to

make a 1 mM intermediate stock.

Step 4: Adding Aptiganel to the Medium. Directly add the appropriate volume of the

Aptiganel stock solution to the pre-warmed cell culture medium. For instance, to make 10

mL of medium with a final concentration of 10 µM, add 10 µL of the 10 mM stock solution.

Step 5: Mixing and Application. Gently mix the medium containing Aptiganel by inverting the

tube or pipetting up and down. Immediately apply the prepared medium to your cells.

Step 6: Vehicle Control. It is essential to include a vehicle control in your experiments. This

consists of adding the same volume of DMSO to the cell culture medium as was used for the

highest concentration of Aptiganel. This will account for any effects of the solvent on the

cells.
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Experimental Workflow for Aptiganel Solution Preparation

Stock Solution Preparation Working Solution Preparation

Start: Aptiganel HCl Powder & DMSO Weigh Aptiganel HCl Dissolve in DMSO Vortex/Sonicate Aliquot & Store at -20°C Pre-warm Cell Culture Medium to 37°CUse Stock Dilute Stock Solution into Medium Mix Gently Apply to Cells

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1665152?utm_src=pdf-body
https://www.benchchem.com/product/b1665152?utm_src=pdf-body
https://www.benchchem.com/product/b1665152?utm_src=pdf-body
https://www.benchchem.com/product/b1665152?utm_src=pdf-body
https://www.benchchem.com/product/b1665152?utm_src=pdf-body
https://www.benchchem.com/product/b1665152?utm_src=pdf-body
https://www.benchchem.com/product/b1665152?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing Aptiganel solutions.
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Caption: Aptiganel's inhibition of NMDA receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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